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Compound of Interest

(2R)-2-
(Methoxymethyl)morpholine

Cat. No.: B114748

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for (2R)-2-(Methoxymethyl)morpholine. It is intended for use by qualified
individuals trained in handling hazardous chemicals. All information should be supplemented
with a thorough review of the most current Safety Data Sheet (SDS) for the specific product
being used. The toxicological data presented is primarily for the parent compound, morpholine,
and should be considered as a surrogate in the absence of specific data for (2R)-2-
(Methoxymethyl)morpholine.

Chemical and Physical Properties

(2R)-2-(Methoxymethyl)morpholine is a morpholine derivative. While specific experimental
data for this compound is limited, the properties of the parent compound, morpholine, provide a
strong indication of its characteristics.
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Property Value Reference
Molecular Formula CeH13NO:2 [1]
Molecular Weight 131.17 g/mol [1]
CAS Number 157791-21-4 [1]
Appearance Liquid [2]
Synonyms (R)-2 [1]

(Methoxymethyl)morpholine

Properties of Morpholine (CAS 110-91-8) for reference:

Property Value Reference
Boiling Point 129 °C [3]

Melting Point -4.9 °C [3]

Flash Point 32 °C (Closed Cup) [3]

Density 0.996 g/mL at 25 °C

Solubility Soluble in water

Hazard Identification and GHS Classification

Based on available data for (2R)-2-(Methoxymethyl)morpholine and the more extensive data
for the parent compound, morpholine, the following hazards are identified.

GHS Pictograms for (2R)-2-(Methoxymethyl)morpholine:

e GHSO07: Exclamation Mark[1]

Hazard Statements for (2R)-2-(Methoxymethyl)morpholine:[1]
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

GHS Classification for Morpholine (as a surrogate):

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor.[4]
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[4]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin.
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage.[4]

. o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage.

) o H361: Suspected of damaging
Reproductive Toxicity 2 . ]
fertility or the unborn child.

Toxicological Data (Primarily for Morpholine)

Metric Value Species Route Reference
LDso (Oral) 1900 mg/kg Rat Oral [3]
LDso (Dermal) 500 mg/kg Rabbit Dermal [3]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

A risk assessment should be conducted for each specific use. The following PPE is generally
recommended:
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o Eye/Face Protection: Chemical safety goggles and a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber), a lab coat, and
closed-toe shoes.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
inhalation risk is high, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.

Handling and Storage

e Handling:
o Work in a well-ventilated area, preferably a chemical fume hood.
o Avoid contact with skin, eyes, and clothing.
o Do not breathe vapors or mist.
o Use only non-sparking tools.
o Take precautionary measures against static discharge.
o Ground and bond containers when transferring material.

o Storage:

o

Store in a tightly closed container in a dry, cool, and well-ventilated place.

[e]

Keep away from heat, sparks, open flames, and hot surfaces.

o

Store in a corrosives-compatible area.

[¢]

Keep away from oxidizing agents and strong acids.

Spill and Leak Procedures
o Small Spills:
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[e]

Wear appropriate PPE.

o

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbed material into a suitable, labeled container for disposal.

[¢]

[¢]

Ventilate the area and wash the spill site after material pickup is complete.
o Large Spills:

Evacuate the area.

[¢]

[e]

Wear appropriate PPE, including respiratory protection.

o

Contain the spill to prevent it from entering drains or waterways.

[¢]

Follow the procedure for small spills.

[e]

It may be necessary to contain and dispose of the material as hazardous waste.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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